Cas no 134868-23-8 (4-(dimethylamino)cyclohexanecarboxylic acid)

• Product Name: 4-(dimethylamino)cyclohexanecarboxylic acid
• CAS No: 134868-23-8
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 2902823
• PubChem ID: 14876726
• Update Time: 2025-06-30

4-(dimethylamino)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-4-(dimethylamino)cyclohexanecarboxylic acid
• 4-(dimethylamino)cyclohexane-1-carboxylic acid
• AT30878
• SY270890
• 4-(Dimethylamino)cyclohexanecarboxylic acid
• Trans-4-(dimethylamino)cyclohexane-1-carboxylic acid
• CIS-4-(DIMETHYLAMINO)CYCLOHEXANE-1-CARBOXYLIC ACID
• Rel-(1s,4s)-4-(dimethylamino)cyclohexane-1-carboxylic acid
• 4-(dimethylamino)cyclohexanecarboxylic acid

• Inchi： 1S/C9H17NO2/c1-10(2)8-5-3-7(4-6-8)9(11)12/h7-8H,3-6H2,1-2H3,(H,11,12)
• InChI Key： GTUZTWPXWNPFPX-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CC1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• XLogP3: -1.2
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-(dimethylamino)cyclohexanecarboxylic acid

Professional Introduction to 4-(dimethylamino)cyclohexanecarboxylic Acid (CAS No. 134868-23-8)

4-(dimethylamino)cyclohexanecarboxylic acid, identified by its Chemical Abstracts Service (CAS) number 134868-23-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a cyclohexane ring substituted with a dimethylamino group and a carboxylic acid moiety, has garnered attention due to its unique structural and functional properties. The presence of both basic and acidic functionalities makes it a versatile intermediate in the synthesis of various pharmacologically active agents.

The< strong>4-(dimethylamino)cyclohexanecarboxylic acid structure is characterized by its chiral center, which contributes to the compound's potential as a building block for enantiomerically pure drugs. In recent years, there has been a growing emphasis on the development of enantiomerically pure compounds in drug discovery, as the biological activity of many pharmaceuticals is highly dependent on their stereochemical configuration. The cyclohexane ring in this compound provides a stable scaffold that can be modified further to achieve specific pharmacological effects.

One of the most compelling aspects of 4-(dimethylamino)cyclohexanecarboxylic acid is its role as a precursor in the synthesis of bioactive molecules. Researchers have leveraged its dual functionality—both the amine group and the carboxylic acid—to introduce various substituents that modulate biological activity. For instance, derivatives of this compound have been explored as potential ligands for G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The dimethylamino group, in particular, has been shown to enhance binding affinity and selectivity, making it an attractive feature for drug design.

In the realm of medicinal chemistry, the< strong>4-(dimethylamino)cyclohexanecarboxylic acid scaffold has been utilized in the development of novel therapeutic agents. Recent studies have highlighted its application in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors have shown promise in preclinical models for conditions such as rheumatoid arthritis and inflammatory bowel disease. The ability to fine-tune the structure of< strong>4-(dimethylamino)cyclohexanecarboxylic acid-based compounds allows for the optimization of their pharmacokinetic and pharmacodynamic profiles, ensuring greater efficacy and reduced side effects.

The chemical properties of< strong>4-(dimethylamino)cyclohexanecarboxylic acid, including its solubility and stability, also make it a valuable intermediate in industrial applications. Its compatibility with various synthetic methodologies allows for efficient production at scale, which is crucial for pharmaceutical manufacturing. Additionally, its relatively low toxicity profile compared to other nitrogen-containing heterocycles makes it a favorable choice for use in multi-step synthetic routes.

Advances in computational chemistry have further enhanced the utility of< strong>4-(dimethylamino)cyclohexanecarboxylic acid in drug discovery. Molecular modeling techniques have been employed to predict how modifications to its structure will affect its biological activity. These predictions are then validated experimentally, leading to faster and more targeted development of new drugs. The integration of computational methods with traditional synthetic approaches has significantly accelerated the pace at which novel therapeutic agents are brought to market.

The versatility of< strong>4-(dimethylamino)cyclohexanecarboxylic acid extends beyond its role as a synthetic intermediate. It has also been investigated as a potential chiral auxiliary in asymmetric synthesis, where it helps to enforce stereochemical purity during chemical reactions. This capability is particularly valuable in industries where enantiopure compounds are essential for therapeutic efficacy and safety.

In conclusion, 4-(dimethylamino)cyclohexanecarboxylic acid (CAS No. 134868-23-8) represents a compound with immense potential in pharmaceutical research and development. Its unique structural features, combined with its reactivity and stability, make it an indispensable tool for chemists and biologists working on next-generation therapeutics. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases and improving patient outcomes.